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Compound of Interest

Compound Name: Salvigenin-d9

Cat. No.: B12411773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the
Salvigenin-d9 analytical standard, a crucial tool for researchers in pharmacology and drug
development. This document details the compound's properties, commercial sources, and key
experimental protocols, with a focus on its application in quantitative analysis and its biological
context.

Introduction to Salvigenin and its Deuterated Analog

Salvigenin is a naturally occurring polyphenolic compound belonging to the flavonoid class,
known for its neuroprotective, antitumor, cytotoxic, and immunomodulatory properties.[1][2] Its
deuterated analog, Salvigenin-d9, serves as an ideal internal standard for quantitative
bioanalytical assays, such as those employing liquid chromatography-mass spectrometry (LC-
MS/MS). The incorporation of nine deuterium atoms provides a distinct mass shift, enabling
precise differentiation from the endogenous analyte without significantly altering its chemical
properties.[1] Isotope-labeled Salvigenin is particularly valuable as a neuroprotective agent in
the study of neurodegenerative diseases, acting through mechanisms related to oxidative
stress.[3]

Commercial Availability

Salvigenin-d9 is available from several specialized chemical suppliers as a research-grade
analytical standard. The following table summarizes the offerings from prominent vendors.
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Please note that pricing and availability are subject to change and should be verified directly

with the suppliers.

) Product Catalog Available ] Additional
Supplier . Purity .
Name Number Quantities Information
MedchemExp o ) >98% Provided as a
Salvigenin-d9  HY-N1318S Inquire ) ]
ress (Typical) solid.[1][2]
Guaranteed
Mithridion Salvigenin-d9  Inquire 50mg High Purity 50mg
quantity.[4]
Offered as a
Pharmaffiliate o PA STI ) ] ) ]
Salvigenin-d9 Inquire High Purity stable isotope
s 078730

standard.[3]

Physicochemical Properties and Representative

Certificate of Analysis

While a specific Certificate of Analysis for Salvigenin-d9 is not publicly available from all

suppliers, a representative CoA for a similar flavonoid, Apigenin, from MedchemExpress

provides insight into the expected quality control parameters.[5]

Table 1: Representative Physicochemical Properties of Salvigenin-d9
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Property Value Source

Molecular Formula C1sH7D906 [3]

Molecular Weight 337.37 g/mol [3]

Appearance Haht yellow to yellow solid Based on similar flavonoids[5]

(Typical)

Purity (by HPLC)

=298.0%

Based on similar standards[5]

Storage Conditions

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C

for 1 year, -20°C for 6 months.

Based on similar standards[5]

Table 2: Representative Certificate of Analysis Data

Test Specification Result

Appearance Light yellow to yellow solid Conforms

1H NMR Spectrum Consistent with structure Consistent

Mass Spectrum Consistent with structure Consistent

Purity (HPLC) >98.0% 98.9%
The product has been tested

Conclusion and complies with the given Complies

specifications.

Note: This table is a composite
based on a representative
Certificate of Analysis for a
similar compound and typical

industry standards.[5]

Biological Activity and Signaling Pathways of

Salvigenin
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Salvigenin has been shown to exert its biological effects through the modulation of key cellular
signaling pathways. A notable mechanism is its interaction with the PI3K/AKT/GSK-3[3 pathway,
which is crucial in cell proliferation, survival, and metabolism.

Inhibition of the PIBK/AKT/GSK-3f3 Signaling Pathway

Research has demonstrated that Salvigenin can suppress the PIBK/AKT/GSK-3[3 signaling
pathway.[6] This inhibition has been linked to its anti-cancer effects, particularly in
hepatocellular carcinoma, where it can impede glycolysis and chemoresistance.[6] The
pathway is a critical regulator of cell fate, and its modulation by Salvigenin highlights a potential
therapeutic avenue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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